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Compound of Interest

Compound Name: 1-Bromo-2,3-dichlorobenzene

Cat. No.: B155788

This technical guide provides a comprehensive overview of 1-bromo-2,3-dichlorobenzene, a
halogenated aromatic compound with applications in organic synthesis. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research, offering detailed information on its chemical identity, properties, synthesis,
and safety aspects.

Chemical Identity and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-
bromo-2,3-dichlorobenzene.[1][2] It is also known by several other names and identifiers.

A comprehensive list of its synonyms includes:

2,3-Dichlorobromobenzene[1][3][4]

e Benzene, 1-bromo-2,3-dichloro-[1][5][6]
e 2,3-Dichloro-1-bromobenzene[1][4]

e 1,2-Dichloro-3-bromobenzene[3]

e 2,3-Dichlorophenyl bromide[1]

e Bromodichlorobenzene[1][4]
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e Monobromodichlorobenzene[1][4]

Physicochemical Properties

1-Bromo-2,3-dichlorobenzene is a light yellow crystalline solid.[2][3] A summary of its key
guantitative properties is presented in the table below.

Property Value Source
Molecular Formula CeHsBrCl2 [1112][31[4]
Molecular Weight 225.89 g/mol [11[4]15]16]
CAS Number 56961-77-4 [11[2]131[4][5][6]
Melting Point 56.0-62.0 °C [2]

Boiling Point 243 °C at 765 mm Hg [7]

White to cream crystals or

Appearance crystalline powder or fused [2]
solid
Purity (Assay by GC) >97.5% [2]

Synthesis of 1-Bromo-2,3-dichlorobenzene

A documented experimental protocol for the synthesis of 1-bromo-2,3-dichlorobenzene
involves the diazotization of 2,3-dichloroaniline followed by a Sandmeyer-type reaction.

Materials:

e 2,3-dichloroaniline

e 30% Hydrobromic acid (HBr) aqueous solution
o Copper powder

e 40% Sodium nitrite (NaNOz) aqueous solution

Procedure:
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e To a mixture of 3250 g of 30% HBr aqueous solution (12.0 mol) and 25.4 g of copper
powder, add 163 g of 2,3-dichloroaniline (1.0 mol).

e Stir the mixture at 35-37 °C for 15 minutes.

e Slowly add 766 g of 40% NaNO:2 aqueous solution (4.44 mol) via subsurface addition over a
period of 3 hours, maintaining the temperature.

» Simultaneously with the NaNO:2 addition, add 489 g of 2,3-dichloroaniline (3.0 mol) over 2.5
hours at the same temperature.

o Fifteen minutes after the start of the NaNO:z addition, begin the addition of dichloroquinoline.
 After all additions are complete, continue to stir the reaction mixture at 35 °C for 30 minutes.
o Heat the reaction mixture to 60-65 °C to separate the organic and aqueous phases.

e Separate and discard the aqueous phase.

e Wash the crude product twice with 200 ml of water.

This procedure yields crude 1-bromo-2,3-dichlorobenzene.

Applications in Research

1-Bromo-2,3-dichlorobenzene serves as a reagent in the preparation of selective nonpeptidic
inhibitors of striatal-enriched protein tyrosine phosphatase. It is also utilized as a chemical
intermediate in the production of pharmaceuticals, agrochemicals, and dyes.

Safety and Handling

This compound is classified as harmful if swallowed and causes skin and serious eye irritation.
[1] It is recommended to handle 1-bromo-2,3-dichlorobenzene in a well-ventilated area,
wearing appropriate personal protective equipment, including gloves and eye/face protection.
[3] Store in a cool, dry place away from incompatible substances.[3]

Visualizing the Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 1-bromo-2,3-

dichlorobenzene.

Stirring at 35 °C
for 30 minutes

Washing with Water

Click to download full resolution via product page

Caption: Synthesis workflow for 1-bromo-2,3-dichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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